1-methyl-2-oxo-N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-2-oxo-N-[2-(3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H19N3O4/c1-20-9-4-6-14(18(20)24)17(23)19-8-10-21-11-13-5-2-3-7-15(13)25-12-16(21)22/h2-7,9H,8,10-12H2,1H3,(H,19,23)
• InChI Key: UCJPOISHDWMLGX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCCN2CC3=CC=CC=C3OCC2=O
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

1-methyl-2-oxo-N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H19N3O4 and its molecular weight is 341.367. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-2-oxo-N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1,2-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-2-oxo-N-(2-(3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1,2-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Excretion Studies

• Research has identified and quantified urinary metabolites of specific drugs in both dogs and humans, providing insight into the absorption, metabolism, and excretion patterns of these compounds. For example, studies have detailed the metabolic pathways and identified major metabolites for substances administered orally or intravenously, reflecting on the efficiency of drug metabolism and potential implications for drug design and therapeutic use (Smith et al., 1967).

Pharmacological Effects and Mechanisms

• Investigations into the pharmacological profiles of novel compounds have shed light on their safety, tolerability, and pharmacokinetics in healthy volunteers. Such studies are crucial for determining the potential therapeutic applications of new drugs and understanding their effects on human physiology. For instance, studies on novel antiepileptic agents have provided foundational knowledge for further clinical trials and therapeutic development (Almeida & Soares-da-Silva, 2003).

Potential Therapeutic Applications

• Research into specific receptor antagonists highlights the complex interplay between different neurotransmitter systems and their roles in various physiological and pathological processes. These studies contribute to a better understanding of the potential therapeutic applications of receptor-specific drugs for conditions such as epilepsy, Parkinson's disease, and cognitive impairments. The exploration of mGlu1 and mGlu5 receptor antagonists, for example, offers insights into their effects on learning and memory, suggesting avenues for treating neurological disorders (Gravius et al., 2005).